N-(2-methoxyethyl)-1-thia-4-azaspiro[5.5]undecane-4-carboxamide

• IUPAC Name: N-(2-methoxyethyl)-1-thia-4-azaspiro[5.5]undecane-4-carboxamide
• InChI: InChI=1S/C13H24N2O2S/c1-17-9-7-14-12(16)15-8-10-18-13(11-15)5-3-2-4-6-13/h2-11H2,1H3,(H,14,16)
• InChI Key: YVVAKEJIWJKPJC-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=O)N1CCSC2(C1)CCCCC2
• Molecular Formula: C13H24N2O2S
• Molecular Weight: 272.41 g/mol

Description

N-(2-methoxyethyl)-1-thia-4-azaspiro[5.5]undecane-4-carboxamide is a chemical compound that has gained significant attention in scientific research due to its unique properties. This compound is commonly referred to as 'MAT2203' and has been studied extensively for its potential applications in the field of medicine.

Mechanism of Action

The mechanism of action of MAT2203 involves the inhibition of fungal cell wall synthesis, which ultimately leads to the death of the fungal cell. This compound specifically targets the beta-glucan synthase enzyme, which is essential for fungal cell wall formation.
Biochemical and Physiological Effects:
MAT2203 has been shown to exhibit low toxicity and high selectivity towards fungal cells. This compound has also been shown to have a favorable pharmacokinetic profile, with high oral bioavailability and long half-life.

Advantages and Limitations for Lab Experiments

MAT2203 has several advantages for use in lab experiments. This compound exhibits potent antifungal activity at low concentrations, making it a cost-effective option for researchers. However, one limitation of using MAT2203 is its limited solubility in aqueous solutions, which can make it challenging to work with in certain experimental settings.

Future Directions

There are several potential future directions for research on MAT2203. One area of interest is the development of novel formulations of this compound that can enhance its solubility and bioavailability. Additionally, further studies are needed to evaluate the efficacy of MAT2203 in the treatment of other infectious diseases, such as bacterial infections and viral infections. Finally, research is needed to better understand the mechanism of action of MAT2203 and to identify potential drug targets for the development of new antifungal agents.

Synthesis Methods

The synthesis of MAT2203 involves the reaction of 1-thia-4-azaspiro[5.5]undecane-4-carboxylic acid with 2-methoxyethylamine. The resulting product is then purified and characterized using various analytical techniques such as NMR spectroscopy and mass spectrometry.

Scientific Research Applications

MAT2203 has been extensively studied for its potential applications in the treatment of various infectious diseases. This compound has been shown to exhibit potent antifungal activity against a wide range of fungal pathogens, including Candida albicans and Aspergillus fumigatus.